N-(2-(2-methoxyphenoxy)ethyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• IUPAC Name: N-[2-(2-methoxyphenoxy)ethyl]-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• InChI: InChI=1S/C16H17N5O3/c1-11-20-16(24-21-11)12-9-17-10-19-15(12)18-7-8-23-14-6-4-3-5-13(14)22-2/h3-6,9-10H,7-8H2,1-2H3,(H,17,18,19)
• InChI Key: LHSKRRXEGMNRSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN=CN=C2NCCOC3=CC=CC=C3OC
• Molecular Formula: C16H17N5O3
• Molecular Weight: 327.34 g/mol

Description

N-(2-(2-methoxyphenoxy)ethyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as MPOE-MOD and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Antifungal Applications

The research into derivatives similar to N-(2-(2-methoxyphenoxy)ethyl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine has shown promising antifungal effects. For instance, compounds synthesized with variations in the pyrimidin-amine structure have demonstrated significant antifungal activity against various types of fungi, such as Aspergillus terreus and Aspergillus niger. The effectiveness of these compounds suggests potential for development into antifungal agents (Jafar et al., 2017).

Antimicrobial and Antitumor Potential

Another study focused on the synthesis of pyrazole derivatives, including structures similar to the compound of interest, showcasing their potential as antitumor, antifungal, and antibacterial agents. The armed pyrazoles, identified through crystallographic analysis and physical and chemical properties calculations, confirmed the origin of biological activity against breast cancer and microbes, indicating the multifaceted applications of such compounds in treating various diseases (Titi et al., 2020).

Synthesis and Biological Activity

Research into the synthesis of heterocycles with biological activity, using reagents that allow the introduction of various moieties to amine-substrates, has led to the development of compounds with notable activity against bacteria, filamentous fungi, and tumor cells. These studies emphasize the versatility of the pyrimidin-amine backbone in creating therapeutically valuable compounds (Černuchová et al., 2005).

Insecticidal and Antibacterial Potential

Further investigations into pyrimidine linked pyrazole heterocyclics have revealed their insecticidal and antibacterial potential. The structure-activity relationship studies of these compounds provide insights into their possible use in pest control and as antibacterial agents, demonstrating the broad scope of applications for compounds derived from the pyrimidin-amine structure (Deohate et al., 2020).